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Compound of Interest

Compound Name: Methyl 2-cyanoisonicotinate

Cat. No.: B042131 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 2-cyanoisonicotinate is a pivotal chemical intermediate, primarily recognized for its

essential role in the synthesis of Topiroxostat, a potent xanthine oxidase inhibitor used in the

management of hyperuricemia and gout.[1] This technical guide provides a comprehensive

overview of its chemical properties, a detailed experimental protocol for its synthesis, and its

application in pharmaceutical manufacturing.

Chemical and Physical Properties
Methyl 2-cyanoisonicotinate, also known by its IUPAC name methyl 2-cyanopyridine-4-

carboxylate, is a white to pale brown crystalline solid.[1][2] Its chemical structure incorporates a

pyridine ring functionalized with both a cyano and a methyl ester group, contributing to its

reactivity and utility as a building block in organic synthesis.[1] A summary of its key properties

is presented in Table 1.

Table 1: Chemical and Physical Properties of Methyl 2-cyanoisonicotinate
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Property Value Reference(s)

IUPAC Name
methyl 2-cyanopyridine-4-

carboxylate
[2]

Synonyms

Methyl 2-cyanoisonicotinate, 2-

Cyano-4-pyridinecarboxylic

acid methyl ester

[1]

CAS Number 94413-64-6 [1][2]

Molecular Formula C₈H₆N₂O₂ [1][2]

Molecular Weight 162.15 g/mol [1][2]

Appearance
White to pale brown crystalline

powder/solid
[1]

Melting Point 107-109 °C [1]

Purity ≥99.0% (typical) [1]

Synthesis of Methyl 2-cyanoisonicotinate
The synthesis of Methyl 2-cyanoisonicotinate is a critical step in the production of

Topiroxostat. A common and effective method involves the cyanation of a pyridine N-oxide

precursor, a transformation known as the Reissert-Henze reaction.[3][4] This reaction

introduces a cyano group at the C2 position of the pyridine ring.

Synthesis Workflow
The overall workflow for the synthesis of Methyl 2-cyanoisonicotinate from isonicotinic acid is

depicted in the following diagram.
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Synthesis Workflow for Methyl 2-cyanoisonicotinate

Isonicotinic Acid

Oxidation

Isonicotinic Acid N-oxide

Esterification
(Methanol, EEDQ)

Methyl Isonicotinate N-oxide

Cyanation
(TMSCN, DMCC)

Methyl 2-cyanoisonicotinate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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